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Compound of Interest

Compound Name: Benzyl isovalerate

Cat. No.: B091237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl isovalerate (CAS No. 103-38-8) is a synthetic aroma chemical widely used in the

fragrance and flavor industry.[1] It is an ester of benzyl alcohol and isovaleric acid,

characterized by a powerful, fruity aroma reminiscent of apples and pineapples.[2][3] Its

versatility and favorable stability profile make it a valuable ingredient in a wide range of

formulations, including perfumes, cosmetics, and personal care products.[1][4] These

application notes provide a comprehensive overview of the technical data, safety protocols,

and experimental procedures relevant to the use of benzyl isovalerate in research and

product development.

Physicochemical and Olfactory Properties
A thorough understanding of the physicochemical and olfactory properties of benzyl
isovalerate is essential for its effective application in formulations.

Table 1: Physicochemical Properties of Benzyl Isovalerate
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Property Value Reference(s)

Chemical Name Benzyl 3-methylbutanoate [5]

Synonyms
Benzyl isopentanoate,

Phenylmethyl isovalerate
[5]

CAS Number 103-38-8 [6]

FEMA Number 2152 [6]

Molecular Formula C12H16O2 [1]

Molecular Weight 192.25 g/mol [5]

Appearance
Colorless to pale yellow clear

liquid
[7]

Boiling Point 245-246 °C at 760 mmHg [7]

Density 0.982 - 0.990 g/mL at 25 °C [7]

Refractive Index 1.483 - 1.489 at 20 °C [7]

Vapor Pressure 0.017 - 0.0294 mmHg at 25 °C [7]

Solubility

Soluble in alcohol and fixed

oils; Insoluble in water and

glycerin

[7]

logP (o/w) 3.260 [7]

Table 2: Olfactory Profile of Benzyl Isovalerate
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Olfactory Attribute Description Reference(s)

Odor Type Fruity [3]

Odor Description

Sweet, fruity with notes of

apple and pineapple, and

herbal undertones.

[3][7]

Odor Strength Medium [7]

Substantivity on Smelling Strip > 160 hours [3]

Recommended Use Level in

Fragrance Concentrate
Up to 8.0% [7]

Safety and Regulatory Information
The safe use of benzyl isovalerate in consumer products is well-established, supported by

toxicological data and adherence to industry guidelines.

Table 3: Toxicological Data for Benzyl Isovalerate

Endpoint Species Route Value Reference(s)

Acute Oral

Toxicity (LD50)
Rat Oral > 5000 mg/kg [7]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal > 5000 mg/kg [7]

Skin

Irritation/Sensitiz

ation

Human Dermal

No irritation or

sensitization

observed at 4%

in solution.

[7]

Regulatory Status:

IFRA: Benzyl isovalerate is subject to the standards set by the International Fragrance

Association (IFRA). Formulators must adhere to the specific concentration limits outlined in

the most current IFRA Standards for various product categories.
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RIFM: The Research Institute for Fragrance Materials (RIFM) is conducting a comprehensive

safety assessment of benzyl isovoterate.[8] RIFM's safety assessments provide the scientific

foundation for the IFRA Standards.[9]

FDA: Benzyl isovalerate is listed by the U.S. Food and Drug Administration (FDA) as a

synthetic flavoring substance permitted for direct addition to food for human consumption (21

CFR 172.515).[5]

JECFA: The Joint FAO/WHO Expert Committee on Food Additives has concluded that benzyl

isovoterate presents "no safety concern at current levels of intake when used as a flavouring

agent."

Experimental Protocols
Detailed and standardized protocols are critical for the accurate assessment of fragrance

ingredients. The following sections provide methodologies for key experiments.

Stability Testing in a Cosmetic Emulsion (Oil-in-Water
Cream)
Objective: To evaluate the physicochemical stability of benzyl isovalerate in a representative

cosmetic formulation under accelerated and real-time conditions.

Protocol:

Formulation Preparation:

Prepare a base oil-in-water (O/W) cream formulation without any fragrance.

Incorporate benzyl isovalerate into the base formulation at a pre-determined

concentration (e.g., 0.5% w/w). Ensure uniform dispersion.

Package the samples in the intended final packaging (e.g., glass jars with appropriate

seals).

Storage Conditions:

Store samples under the following conditions:
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Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Real-Time: 25°C ± 2°C / 60% RH ± 5% RH

Freeze-Thaw Cycling: -10°C for 24 hours, then 25°C for 24 hours (repeat for 3 cycles).

Evaluation Time Points:

Accelerated: 0, 1, 2, and 3 months.

Real-Time: 0, 3, 6, 12, and 24 months.

Freeze-Thaw: After each cycle.

Parameters to Evaluate:

Physical Properties: Appearance, color, phase separation, and viscosity.

Chemical Properties: pH of the emulsion and concentration of benzyl isovalerate (using a

validated analytical method such as Gas Chromatography-Mass Spectrometry, GC-MS).

Olfactory Properties: Odor profile assessed by a trained sensory panel.

Data Presentation: Results should be tabulated, showing the changes in each parameter over

time and under different storage conditions.

Skin Sensitization Potential Assessment
The potential for a fragrance ingredient to induce skin sensitization is a critical safety endpoint.

The following are standard in vivo and human test methods.

Objective: To determine the skin sensitization potential of benzyl isovalerate by measuring

lymphocyte proliferation in the draining lymph nodes of mice.

Protocol (based on OECD TG 429):

Animals: Use female CBA/J mice, 8-12 weeks old.
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Test Substance Preparation: Prepare a minimum of three concentrations of benzyl
isovalerate in a suitable vehicle (e.g., acetone:olive oil, 4:1). A concurrent positive control

(e.g., hexyl cinnamic aldehyde) and a vehicle control group are required.

Application: Apply 25 µL of the test substance, positive control, or vehicle to the dorsal

surface of each ear of the mice for three consecutive days.

Proliferation Measurement: Five days after the first application, inject the mice intravenously

with 3H-methyl thymidine.

Sample Collection and Processing: Five hours after the injection, sacrifice the animals and

excise the draining auricular lymph nodes. Prepare single-cell suspensions of lymph node

cells.

Data Analysis: Measure the incorporation of 3H-methyl thymidine using a β-scintillation

counter. Calculate the Stimulation Index (SI) by dividing the mean proliferation in each

treatment group by the mean proliferation in the vehicle control group. An SI of ≥ 3 is

considered a positive result.

Objective: To determine the potential of benzyl isovalerate to induce contact sensitization in

human subjects.

Protocol (based on RIFM standard HRIPT):[8][10]

Study Population: Recruit a panel of healthy human volunteers (typically around 100) with no

known history of skin diseases.

Induction Phase:

Apply a patch containing benzyl isovalerate at a specified concentration in a suitable

vehicle (e.g., 75% diethyl phthalate/25% ethanol) to the same site on the back of each

subject.[10]

The patch is worn for 24 hours and then removed. After a 24-hour rest period, a new patch

is applied to the same site.[10]

This procedure is repeated for a total of nine applications over a three-week period.[10]
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Skin reactions are scored by a trained evaluator before each new patch application.

Rest Period: A two-week non-treatment period follows the induction phase.[10]

Challenge Phase:

Apply a challenge patch with the same test material to a naive site on the back.[10]

The patch is worn for 24 hours.

The challenge site is evaluated for signs of an allergic reaction at 48 and 72 hours after

patch application.

Interpretation: A reaction at the challenge site that is greater than any irritation observed

during the induction phase is indicative of sensitization.

Olfactory Performance Evaluation
Objective: To measure the longevity of the odor of benzyl isovoterate on a standard smelling

strip.

Protocol:

Preparation: Dip a standard paper smelling strip into undiluted benzyl isovoterate to a depth

of 1 cm.

Evaluation:

A panel of trained sensory analysts evaluates the odor of the strip immediately after

dipping (t=0) and at regular intervals (e.g., 1, 4, 8, 24, 48, 72, 96, 120, 144, 168 hours).

The evaluation should be conducted in a well-ventilated, odor-free environment.

The intensity of the odor is rated on a defined scale (e.g., a 0-5 scale where 0 = no odor

and 5 = very strong odor).

Data Analysis: The substantivity is reported as the time at which the odor is no longer readily

perceptible by the majority of the panel.
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Objective: To characterize the specific odor notes of benzyl isovoterate as it elutes from a gas

chromatograph.

Protocol:

Instrumentation: Use a gas chromatograph equipped with a column suitable for fragrance

analysis (e.g., a non-polar or mid-polar column). The column effluent is split between a

chemical detector (e.g., a Flame Ionization Detector or Mass Spectrometer) and a heated

sniffing port.[10]

Sample Preparation: Prepare a dilute solution of benzyl isovoterate in a suitable solvent

(e.g., ethanol).

Analysis:

Inject the sample into the GC.

A trained sensory analyst (assessor) sniffs the effluent from the sniffing port throughout the

chromatographic run.

The assessor records the time, duration, and a description of any odors detected.

Data Interpretation: The resulting "aromagram" is correlated with the chromatogram from the

chemical detector to identify the specific odor characteristics of the benzyl isovoterate peak.

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate key biological pathways and experimental workflows relevant

to the assessment of benzyl isovalerate.
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Caption: Olfactory Signal Transduction Pathway.
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Caption: Skin Sensitization Adverse Outcome Pathway (AOP).
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Caption: RIFM Fragrance Ingredient Safety Assessment Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.chemimpex.com/products/33852
https://iladdie.wordpress.com/wp-content/uploads/2019/05/presentacion_sniffers.pdf
https://fraterworks.com/products/benzyl-isovalerate
https://www.glooshi.com/benzyl-isovalerate/
https://pubchem.ncbi.nlm.nih.gov/compound/7651
https://www.aurochemicals.com/product/benzyl-isovalerate-natural/
https://www.thegoodscentscompany.com/data/rw1001361.html
https://www.sepsolve.com/blog/enhanced-gco-workflows-for-detailed-sensory-evaluation.aspx
https://sicherheitsbewerter.info/wp-content/uploads/2023/06/RIFM-and-Safety-Assessment-Process-Intro-2023-06-07.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://www.benchchem.com/product/b091237#use-of-benzyl-isovalerate-as-a-fragrance-ingredient-in-formulations
https://www.benchchem.com/product/b091237#use-of-benzyl-isovalerate-as-a-fragrance-ingredient-in-formulations
https://www.benchchem.com/product/b091237#use-of-benzyl-isovalerate-as-a-fragrance-ingredient-in-formulations
https://www.benchchem.com/product/b091237#use-of-benzyl-isovalerate-as-a-fragrance-ingredient-in-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091237?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

